3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C27H24FN3O4S/c1-17-3-5-18(6-4-17)24(32)16-36-27-30-23-15-19(25(33)29-13-14-35-2)7-12-22(23)26(34)31(27)21-10-8-20(28)9-11-21/h3-12,15H,13-14,16H2,1-2H3,(H,29,33)
• InChI Key: RLJMQPFBJQLMJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NCCOC)C(=O)N2C4=CC=C(C=C4)F
• Molecular Formula: C27H24FN3O4S
• Molecular Weight: 505.6 g/mol
• CAS No.: 1113137-33-9

Description

This compound is a quinazoline derivative characterized by a 3,4-dihydroquinazolin-4-one core with multiple functional modifications:

• 2-position: A sulfanyl (-S-) linker connected to a 2-(4-methylphenyl)-2-oxoethyl moiety, introducing steric bulk and hydrophobic character .
• 7-position: A carboxamide group substituted with a 2-methoxyethyl chain, enhancing solubility through polar interactions .

Quinazoline derivatives are known for diverse biological activities, including kinase inhibition and anti-inflammatory effects.

Biological Activity

The compound 3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-{[2-(4-methylphenyl)-2-oxoethyl]sulfanyl}-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a member of the quinazoline family, known for its diverse biological activities. This article reviews its biological activity based on various studies, highlighting its potential therapeutic applications and underlying mechanisms.

• Molecular Formula : C21H22FN3O4
• Molecular Weight : 399.4 g/mol
• IUPAC Name : N-(4-fluorophenyl)-2-[3-(2-methoxyethyl)-1-(4-methylphenyl)-2,5-dioxoimidazolidin-4-yl]acetamide

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets. The presence of the fluorine atom enhances the lipophilicity and metabolic stability, allowing for better interaction with target proteins. Studies have shown that halogen atoms can form hydrogen bonds with enzyme residues, increasing binding affinity and biological activity .

Anticancer Activity

Recent research has indicated that quinazoline derivatives exhibit significant anticancer properties. The compound has been tested against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549).

Cell Line	IC50 (µM)	Reference
MCF-7	15.6
A549	20.3

The mechanism involves the induction of apoptosis through the activation of caspase pathways and inhibition of cell proliferation by targeting specific oncogenes.

Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on key enzymes involved in cancer progression and inflammation:

Enzyme	IC50 (µM)	Reference
Acetylcholinesterase (AChE)	19.2
Cyclooxygenase-2 (COX-2)	12.5

Inhibition of AChE suggests potential applications in neurodegenerative diseases, while COX-2 inhibition indicates anti-inflammatory properties.

Case Studies and Research Findings

• Study on Anticancer Activity : A study published in Journal of Medicinal Chemistry demonstrated that derivatives similar to this compound showed a marked decrease in tumor growth in vivo models, correlating with in vitro findings of cell line sensitivity .
• Enzyme Interaction Studies : Molecular docking studies revealed that the fluorine atom interacts favorably with active site residues of AChE and COX-2, which may account for the observed inhibitory effects .
• Cytotoxicity Assays : Further cytotoxicity assays confirmed that the compound exhibits selective toxicity towards cancer cells while sparing normal cells, indicating a favorable therapeutic index .

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing Groups : The 4-fluorophenyl group in the target compound may improve binding affinity compared to 4-methoxyphenyl () due to stronger electron withdrawal .
• Solubility : The 2-methoxyethyl chain likely offers better aqueous solubility than the trifluoromethyl () or cyclopentyl () groups .
• Synthetic Accessibility : The sulfanyl linker in the target compound could be synthesized via coupling reactions similar to those in , using diazonium salts or thiol-alkylation strategies .

Physicochemical Properties

• Lipophilicity (LogP) : Estimated to be moderate (~3.5) due to the balance between the hydrophobic 4-methylphenyl and polar carboxamide groups.
• Hydrogen Bonding: The sulfanyl and carboxamide groups provide H-bond acceptors/donors, critical for target engagement .